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Compound Name: m-(p-Toluidino)phenol

Cat. No.: B108392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical entity 3-(4-

methylanilino)phenol, a diarylamine derivative with potential applications in medicinal chemistry

and materials science. Due to the limited availability of direct experimental data for this specific

compound, this document synthesizes information on its chemical properties, outlines a

plausible synthetic route based on established methodologies, and explores potential biological

activities by drawing parallels with structurally related compounds. This guide is intended to

serve as a foundational resource for researchers and drug development professionals

interested in the therapeutic and functional potential of novel diarylamine phenols.

Chemical and Physical Properties
3-(4-methylanilino)phenol, also known as 3-[(4-methylphenyl)amino]phenol, is an aromatic

organic compound. Its core structure consists of a phenol ring linked to a p-toluidine moiety via

a secondary amine bridge. The presence of both a hydroxyl group and a secondary amine

imparts the potential for hydrogen bonding and coordination with metal ions.

Table 1: Physicochemical Properties of 3-(4-methylanilino)phenol
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Property Value Source

IUPAC Name 3-(4-methylanilino)phenol N/A

Synonyms
3-[(4-

Methylphenyl)amino]phenol
N/A

CAS Number 61537-49-3 N/A

Molecular Formula C₁₃H₁₃NO N/A

Molecular Weight 199.25 g/mol N/A

Appearance Not reported (likely a solid) N/A

Melting Point Not reported N/A

Boiling Point 358.9 ± 17.0 °C at 760 mmHg N/A

Density 1.2 ± 0.1 g/cm³ N/A

Flash Point 151.0 ± 11.6 °C N/A

LogP 2.99 N/A

Solubility
Not reported (expected to be

soluble in organic solvents)
N/A

Synthesis of 3-(4-methylanilino)phenol
While a specific, detailed experimental protocol for the synthesis of 3-(4-methylanilino)phenol is

not readily available in the published literature, its structure suggests that it can be synthesized

via a cross-coupling reaction to form the central carbon-nitrogen bond. Two of the most

prominent methods for this transformation are the Ullmann condensation and the Buchwald-

Hartwig amination.[1][2] These reactions couple an amine with an aryl halide.

A plausible synthetic approach involves the reaction of 3-aminophenol with a 4-methyl-

substituted aryl halide, such as 4-iodotoluene or 4-bromotoluene.

Proposed Synthetic Pathway: Buchwald-Hartwig
Amination
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The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that is highly

efficient for the formation of C-N bonds.[1][2][3][4][5]
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Proposed synthesis of 3-(4-methylanilino)phenol via Buchwald-Hartwig amination.
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Representative Experimental Protocol (Hypothetical)
The following is a generalized, hypothetical protocol based on established Buchwald-Hartwig

amination procedures. Optimization of specific reagents, catalysts, ligands, and reaction

conditions would be necessary.

Materials:

3-Aminophenol

4-Iodotoluene

Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

Cesium carbonate (Cs₂CO₃)

Anhydrous toluene

Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

To an oven-dried Schlenk flask is added 3-aminophenol (1.0 eq), 4-iodotoluene (1.1 eq),

cesium carbonate (2.0 eq), Pd₂(dba)₃ (0.02 eq), and Xantphos (0.04 eq).

The flask is evacuated and backfilled with argon or nitrogen three times.

Anhydrous toluene is added via syringe.

The reaction mixture is heated to 100-110 °C with vigorous stirring under an inert

atmosphere.

The reaction progress is monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction mixture is cooled to room temperature and diluted with a

suitable organic solvent (e.g., ethyl acetate).
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The mixture is filtered through a pad of celite to remove inorganic salts and the catalyst.

The filtrate is washed with water and brine, then dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure, and the crude product is purified by column

chromatography on silica gel to afford 3-(4-methylanilino)phenol.

Potential Biological Activities and Therapeutic
Applications
Direct experimental data on the biological activity of 3-(4-methylanilino)phenol is not currently

available in the public domain. However, the structural motifs present in the molecule, namely

the phenol and diarylamine functionalities, are found in numerous biologically active

compounds, suggesting a range of potential therapeutic applications.[6][7]

Antioxidant Activity
Phenolic compounds are well-known for their antioxidant properties, which are primarily

attributed to their ability to donate a hydrogen atom from the hydroxyl group to scavenge free

radicals.[6] Diarylamines have also been reported to possess antioxidant and radical

scavenging activities.[8] The combination of these two functionalities in 3-(4-

methylanilino)phenol suggests a potential for potent antioxidant effects, which could be relevant

in the context of diseases associated with oxidative stress, such as neurodegenerative

disorders and cardiovascular diseases. A study on the structurally related p-methylaminophenol

demonstrated its ability to scavenge DPPH radicals and reduce lipid peroxidation.[9]

Anticancer Activity
Many phenolic and diarylamine derivatives have been investigated for their anticancer

properties.[10] The proposed mechanisms of action are diverse and can include the induction

of apoptosis, inhibition of cell proliferation, and modulation of signaling pathways involved in

cancer progression. The N-(4-hydroxyphenyl)retinamide (Fenretinide), which contains a p-

aminophenol moiety, is known to inhibit cell growth and induce apoptosis in various cancer cell

lines.[9] It is plausible that 3-(4-methylanilino)phenol could exhibit similar cytotoxic or cytostatic

effects on cancer cells.
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Antimicrobial Activity
Phenolic compounds are a well-established class of antimicrobial agents.[6] Their mechanism

of action often involves the disruption of microbial cell membranes and the inhibition of

essential enzymes. The lipophilicity of the tolyl group in 3-(4-methylanilino)phenol might

enhance its ability to penetrate microbial cell walls, potentially leading to antimicrobial activity

against a range of bacteria and fungi.
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Potential biological activities of 3-(4-methylanilino)phenol based on its structural motifs.

Future Directions
The information presented in this guide highlights 3-(4-methylanilino)phenol as a molecule of

interest for further investigation. Future research should focus on:

Development and optimization of a robust synthetic protocol: Detailed characterization of the

compound using modern analytical techniques (NMR, MS, IR) is essential.

In vitro biological screening: A comprehensive evaluation of its antioxidant, anticancer, and

antimicrobial activities is warranted. This should include assays to determine IC50 values

and elucidate mechanisms of action.

Structure-activity relationship (SAR) studies: Synthesis and evaluation of a library of related

derivatives could provide valuable insights into the key structural features required for
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biological activity.

Computational modeling: Molecular docking studies could help to identify potential biological

targets and guide the design of more potent analogs.

Conclusion
3-(4-methylanilino)phenol is a diarylamine derivative with a paucity of direct experimental data.

However, based on its chemical structure and the known biological activities of related phenolic

and diarylamine compounds, it represents a promising scaffold for the development of new

therapeutic agents. This technical guide provides a foundational understanding of its

properties, a plausible synthetic route, and a rationale for its potential biological activities,

thereby serving as a catalyst for future research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 3-(4-
methylanilino)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108392#iupac-name-3-4-methylanilino-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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